1-N',4-N'-Bis[N'-(4-chlorophenyl)carbamimidoyl]piperazine-1,4-dicarboximidamide

• CAS No.: 5636-92-0
• Product Name: 1-N',4-N'-Bis[N'-(4-chlorophenyl)carbamimidoyl]piperazine-1,4-dicarboximidamide
• Molecular Formula: C₂₀H₂₄Cl₂N₁₀
• Molecular Weight: 475.4 g/mol
• IUPAC Name: 1-N',4-N'-bis[N'-(4-chlorophenyl)carbamimidoyl]piperazine-1,4-dicarboximidamide
• Standard InChI: InChI=1S/C20H24Cl2N10/c21-13-1-5-15(6-2-13)27-17(23)29-19(25)31-9-11-32(12-10-31)20(26)30-18(24)28-16-7-3-14(22)4-8-16/h1-8H,9-12H2,(H4,23,25,27,29)(H4,24,26,28,30)
• Standard InChIKey: YNCLPFSAZFGQCD-UHFFFAOYSA-N
• Isomeric SMILES: C1N(CCN(C1)/C(=N\C(=NC2=CC=C(C=C2)Cl)N)/N)/C(=N\C(=NC3=CC=C(C=C3)Cl)N)/N
• SMILES: C1CN(CCN1C(=NC(=NC2=CC=C(C=C2)Cl)N)N)C(=NC(=NC3=CC=C(C=C3)Cl)N)N
• Canonical SMILES: C1CN(CCN1C(=NC(=NC2=CC=C(C=C2)Cl)N)N)C(=NC(=NC3=CC=C(C=C3)Cl)N)N
• Description: Picloxydine is a heterocyclic biguanide with antibacterial and antiplaque activity.
• Synonyms: 1,1-(p-chlorophenylguanidinoformimidonyl)bis piperazine; picloxidine; picloxydine; picloxydine dihydrochloride; Vitabact
• Reference: [1]. Newcomb GM, et al. An in vivo comparison of chlorhexidine and picloxydine mouthrinses: a possible association between chemical structure and antiplaque activity. J Periodontol. 1977 May;48(5):282-4.[2]. Obikili AG, et al. A double-blind comparison of picloxydine dihydrochloride (Vitabact eye drops) and sulfacetamide eye drops in the topical therapy of trachoma. Rev Int Trach Pathol Ocul Trop Subtrop Sante Publique. 1988;65(3-4):119-32.
• PubChem Compound: 5371549
• Last Modified: Nov 11 2021